Cas no 5444-13-3 ( )

• Product Name: &nbsp
• CAS No: 5444-13-3
• MF: C₁₃H₂₀ClNO₂
• MW: 257.75640296936
• CID: 941270
• PubChem ID: 24182692
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [3-(diethylaminomethyl)phenyl] acetate,hydrochloride
• 3-[(Diethylamino)methyl]phenyl acetate--hydrogen chloride (1/1)
• NSC19500
• DTXSID00636621
• NSC-19500
• 5444-13-3
•  

• Inchi： 1S/C13H19NO2.ClH/c1-4-14(5-2)10-12-7-6-8-13(9-12)16-11(3)15;/h6-9H,4-5,10H2,1-3H3;1H
• InChI Key： MILLLLRVYQLGNL-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)=O)C1=CC=CC(=C1)CN(CC)CC

Computed Properties

• Exact Mass: 221.14167
• Monoisotopic Mass: 257.118257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.021
• Boiling Point: 270.6°C at 760 mmHg
• Flash Point: 88.2°C
• Refractive Index: 1.509
• PSA: 29.54